Cas no 477302-27-5 (N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 477302-27-5
• MF: C₂₄H₃₁ClN₄OS
• MW: 459.047143220901
• CID: 6302389
• PubChem ID: 5006575
• Update Time: 2025-05-20

N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• AKOS024580390
• N-[[5-butylsulfanyl-4-(2-chlorophenyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• 477302-27-5
• F0528-1255
• N-{[5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• (1s,3s)-N-((5-(butylthio)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide

• Inchi： 1S/C24H31ClN4OS/c1-2-3-8-31-23-28-27-21(29(23)20-7-5-4-6-19(20)25)15-26-22(30)24-12-16-9-17(13-24)11-18(10-16)14-24/h4-7,16-18H,2-3,8-15H2,1H3,(H,26,30)
• InChI Key： BHWFKAWIWZAYCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=NN=C1CNC(C12CC3CC(CC(C3)C1)C2)=O)SCCCC

Computed Properties

• Exact Mass: 458.1907105g/mol
• Monoisotopic Mass: 458.1907105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Chemical Compound CAS No 477302-27-5: N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

The chemical compound with CAS No 477302-27-5, named N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes an adamantane moiety, a triazole ring system, and a butylsulfanyl group. The integration of these structural elements contributes to its unique chemical properties and biological activity.

Adamantane, a diamondoid hydrocarbon, forms the core of this compound. Its rigid and stable structure provides a solid foundation for the attachment of other functional groups. The 1,2,4-triazole ring system is another critical component of this molecule. Triazoles are known for their ability to form strong hydrogen bonds and participate in various chemical reactions, making them valuable in drug design and material science. The presence of the butylsulfanyl group further enhances the compound's versatility by introducing sulfur-based interactions, which can play a crucial role in modulating the compound's reactivity and solubility.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing novel bioactive molecules. For instance, the adamantane moiety has been shown to improve drug-like properties such as lipophilicity and permeability, which are essential for drug delivery. Additionally, the triazole ring system has been implicated in various therapeutic applications, including anti-inflammatory and antitumor activities.

The synthesis of this compound involves a series of intricate chemical reactions. The key steps include the formation of the triazole ring through a click chemistry approach and the subsequent attachment of the adamantane carboxamide group. These reactions require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the final product.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. Its stability under physiological conditions makes it a promising candidate for pharmaceutical applications. However, further research is needed to fully understand its long-term effects on biological systems.

In terms of industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block in material science. Its unique combination of structural features makes it a valuable asset in diverse chemical industries.

Looking ahead, ongoing research is focused on optimizing the synthesis process to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential in advanced therapies such as targeted drug delivery systems and nanotechnology applications.

In conclusion, N-{5-(butylsulfanyl)-4-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No 477302-27-5) represents a cutting-edge advancement in organic chemistry with vast opportunities for future exploration and application.